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Compound of Interest

Compound Name:
4-Bromo-5-fluoro-2-iodobenzoic

acid

Cat. No.: B8064803

Get Quote

Executive Summary & Scaffold Utility
4-Bromo-5-fluoro-2-iodobenzoic acid (CAS: 1870155-80-8) is a high-value trisubstituted

benzene scaffold used primarily in medicinal chemistry for fragment-based drug discovery

(FBDD). Its structural uniqueness lies in its orthogonal reactivity:

Iodide (C2): Highly reactive for Sonogashira or Suzuki couplings (favored site for first

diversification).

Bromide (C4): Secondary handle for cross-coupling, requiring forcing conditions or

specialized catalysts after C2 is substituted.

Fluoride (C5): Provides metabolic stability and can serve as a handle for SNAr reactions if

activated by electron-withdrawing groups.

Carboxylic Acid (C1): Anchor point for amide coupling or heterocycle formation (e.g.,

benzimidazoles, quinazolinones).
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This guide provides the spectral fingerprints required to validate this compound, distinguishing

it from common regioisomeric impurities like 2-bromo-5-fluoro-4-iodobenzoic acid.

Compound Profile
Property Data

IUPAC Name 4-Bromo-5-fluoro-2-iodobenzoic acid

CAS Number 1870155-80-8

Molecular Formula C₇H₃BrFIO₂

Exact Mass 343.8345 (⁷⁹Br), 345.8325 (⁸¹Br)

Appearance Off-white to pale yellow solid

Solubility
DMSO, Methanol, Ethyl Acetate; insoluble in

water (unless basified)

Synthesis & Preparation Context
Understanding the synthesis is critical for interpreting spectral impurities. The standard route

involves a Sandmeyer reaction from the corresponding anthranilic acid derivative.

Synthetic Workflow (Graphviz)
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Figure 1: Synthesis pathway via Sandmeyer iodination. Impurities often include unreacted

amine or hydro-deaminated byproducts (4-bromo-3-fluorobenzoic acid).

Spectral Atlas
A. 1H NMR Spectroscopy (Proton NMR)
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The 1H NMR spectrum is distinct due to the "para" relationship of the protons in the 1,2,4,5-

substitution pattern, though they are technically para to substituents, not each other.

Solvent: DMSO-d₆ (Recommended due to solubility and COOH proton exchange). Frequency:

400 MHz or higher.

Shift (δ, ppm) Multiplicity Integral Assignment
Structural
Logic

13.5 - 14.0
Broad Singlet (br

s)
1H -COOH

Acidic proton;

shift varies with

concentration/wa

ter content.

8.15 - 8.25 Doublet (d) 1H H6 (Ar-H)

Diagnostic Peak.

Ortho to F and

Ortho to COOH.

The large

coupling

constant (J ≈ 7.5

- 9.0 Hz)

corresponds to

³J_H-F coupling.

7.95 - 8.05
Doublet (d) or

Singlet
1H H3 (Ar-H)

Ortho to I and

Ortho to Br.

Appears as a

singlet or a

doublet with

small coupling (J

≈ 5.5 - 6.5 Hz)

due to ⁴J_H-F

(meta-coupling).

Interpretation Notes:

H6 (Ortho-F): This proton is significantly deshielded by the adjacent carboxylic acid and the

fluorine. The coupling to fluorine (³J_HF) is the most reliable confirmation of the 5-fluoro
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position relative to H6.

H3 (Ortho-I): The iodine atom exerts a "heavy atom effect," but in the proton spectrum, the

steric compression and orthogonality often result in a sharp singlet or finely split doublet.

B. 13C NMR Spectroscopy (Carbon NMR)
The ¹³C spectrum is dominated by C-F coupling and the unique shielding effect of iodine.

Solvent: DMSO-d₆

Shift (δ, ppm) Multiplicity Coupling (Hz) Assignment
Mechanistic
Insight

166.0 - 167.0 Singlet (s) - C=O Carbonyl carbon.

158.0 - 160.0 Doublet (d)
¹J_CF ≈ 245-255

Hz
C5 (C-F)

Direct C-F bond.

Large coupling

constant

confirms F

presence.

140.0 - 142.0 Doublet (d) ³J_CF ≈ 6-10 Hz C1 (C-COOH) Ipso to COOH.

138.0 - 139.5 Doublet (d)
²J_CF ≈ 20-25

Hz
C4 (C-Br)

Ipso to Br, Ortho

to F.

132.0 - 134.0 Doublet (d) ³J_CF ≈ 3-5 Hz C3 (C-H)
Ortho to I, Meta

to F.

118.0 - 120.0 Doublet (d)
²J_CF ≈ 22-26

Hz
C6 (C-H) Ortho to F.

90.0 - 95.0 Singlet/Weak d - C2 (C-I)

Critical Identifier.

Iodine

substituted

carbons appear

significantly

upfield (shielded)

compared to

Br/Cl analogs.
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C. Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]⁻ is preferred for benzoic

acids.

Molecular Ion:

[M-H]⁻ (⁷⁹Br): m/z ~342.8

[M-H]⁻ (⁸¹Br): m/z ~344.8

Isotope Pattern: The spectrum must show a 1:1 doublet separated by 2 mass units,

characteristic of a mono-brominated compound.

Fragmentation:

Loss of CO₂ ([M-H-44]⁻) is common (decarboxylation).

Loss of I (127 Da) or Br (79/81 Da) may occur under higher collision energies.

D. Infrared Spectroscopy (FT-IR)
Broad band (3300 - 2500 cm⁻¹): O-H stretch (carboxylic acid dimer).

Sharp, strong band (1680 - 1710 cm⁻¹): C=O stretch (aryl carboxylic acid).

Fingerprint (1000 - 1200 cm⁻¹): C-F stretch (strong).

Low frequency (< 600 cm⁻¹): C-Br and C-I stretches (often difficult to distinguish in standard

IR).

Experimental Protocol: Quality Control
To verify the regiochemistry (distinguishing 4-Br-5-F from 4-Br-3-F isomers), perform the

following ¹H-NMR validation:

Prepare Sample: Dissolve 10 mg of the solid in 0.6 mL DMSO-d₆.

Acquire Spectrum: Run standard 1H protocol (ns=16).
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Analyze H6 Coupling:

Zoom into the doublet at ~8.2 ppm.

Measure the J-value.

Result: If J = 8-10 Hz, F is ortho to H6 (Correct structure: 5-F).

Result: If J < 6 Hz, F is likely meta to the proton (Incorrect isomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 4-Bromo-
5-fluoro-2-iodobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8064803/docs#technical-guide-spectral-
characterization-of-4-bromo-5-fluoro-2-iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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